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Compound of Interest

Compound Name: 4-(Oxetan-3-YL)aniline

Cat. No.: B572106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) from a qualified supplier. All laboratory

work should be conducted in accordance with institutional safety policies and under the

supervision of qualified personnel.

Introduction
4-(Oxetan-3-YL)aniline is an emerging building block in medicinal chemistry and drug

discovery, valued for its unique structural combination of an aniline moiety and an oxetane ring.

This guide provides a comprehensive overview of the known and anticipated safety and

handling considerations for this compound, drawing upon available data and information from

structurally related compounds, primarily aniline, to ensure safe laboratory practices.

Hazard Identification and Classification
While specific toxicological data for 4-(Oxetan-3-YL)aniline is limited, the presence of the

aniline functional group suggests that it should be handled as a hazardous substance. Based

on the available Safety Data Sheet (SDS) for 4-(Oxetan-3-yl)aniline and extensive data for

aniline, the following hazard classifications should be assumed.

GHS Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[2][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[2]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life.

Physical and Chemical Properties
Limited data is available for 4-(Oxetan-3-YL)aniline. The table below includes known

properties and estimates based on aniline.
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Property Value

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Appearance Not specified (likely a liquid or low-melting solid)

Boiling Point Not available (Aniline: 184.1 °C)

Melting Point Not available (Aniline: -6.3 °C)

Solubility Not available (Aniline is slightly soluble in water)

Toxicological Data
Specific quantitative toxicological data for 4-(Oxetan-3-YL)aniline is not readily available. The

following table summarizes data for aniline and should be used as a conservative reference.

Toxicity Metric Value (Aniline) Species Route

LD50 (Oral) 250 mg/kg Rat Oral

LD50 (Dermal) 820 mg/kg Rabbit Dermal

LC50 (Inhalation) 248 ppm (4 h) Mouse Inhalation

Source: Fisher Scientific SDS for Aniline[2]

Experimental Protocols for Safe Handling
Given the anticipated hazards, stringent safety protocols must be followed when handling 4-
(Oxetan-3-YL)aniline.

Engineering Controls
Chemical Fume Hood: All work, including weighing, transferring, and reactions, must be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Double gloving is

recommended for extended handling.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required.

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.

General Handling Procedures
Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.

Aerosol Prevention: Prevent the formation of aerosols and dust.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday. Do not eat, drink, or smoke in the laboratory.

Designated Area: Establish a designated area for working with this compound, clearly

marked with hazard warnings.

Storage
Container: Store in a tightly closed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of ignition.

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Disposal
Waste Classification: Dispose of as hazardous waste in accordance with local, state, and

federal regulations.
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Containers: Collect waste in a designated, labeled, and sealed container. Do not dispose of

down the drain.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response
Evacuate: Evacuate the immediate area and prevent entry of unnecessary personnel.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and

place in a sealed container for disposal.

PPE: Wear appropriate PPE during cleanup.

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

Diagrams
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Preparation Handling Cleanup & Storage
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Click to download full resolution via product page

Caption: Standard workflow for handling 4-(Oxetan-3-YL)aniline.
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Caption: Emergency response procedures for spills and exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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